4-Amino-n,n-bis(2-hydroxyethyl)benzenesulfonamide
Cat. No. B8780455
CAS No.:
18790-84-6
M. Wt: 260.31 g/mol
InChI Key: WVJHQORTTCQQAA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05713988
Procedure details
N1,N1 -bis(2-hydroxyethyl) sulfanilamide was prepared as follows. (This method was taken in part from G. DiModica and E. Angeletti, Gazz. chim. ital., 1960, 90, 434-9 [CA 55:11344d].) A mixture of sodium carbonate (55.6 g), D.I. water (120 mL), and diethanolamine (57.8 g) was stirred and heated to 60°-70° C. Acetylsulfanilyl chloride (116.8 g) was added as a solid over an hour. D.I. water (225 mL) was added in portions during the acetylsulfanilyl chloride addition to keep the mixture stirrable. The mixture was stirred for an additional 3 hours at 60°-70° C., then allowed to cool to room temperature for about 16 hours. The solids were isolated by filtration and washed with 200 mL cold D.I. water.
[Compound]
Name
11344d
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Acetylsulfanilyl chloride
Quantity
116.8 g
Type
reactant
Reaction Step Three
Name
acetylsulfanilyl chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Identifiers
|
REACTION_CXSMILES
|
C(=O)([O-])[O-].[Na+].[Na+].[NH:7]([CH2:11][CH2:12][OH:13])[CH2:8][CH2:9][OH:10].C([C:17]1[CH:26]=[C:25]([NH2:27])[CH:24]=[CH:23][C:18]=1[S:19](Cl)(=[O:21])=[O:20])(=O)C>O>[OH:10][CH2:9][CH2:8][N:7]([CH2:11][CH2:12][OH:13])[S:19](=[O:21])([C:18]1[CH:23]=[CH:24][C:25]([NH2:27])=[CH:26][CH:17]=1)=[O:20] |f:0.1.2|
|
Inputs
Step One
[Compound]
|
Name
|
11344d
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Two
|
Name
|
|
|
Quantity
|
55.6 g
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[Na+].[Na+]
|
Step Three
|
Name
|
Acetylsulfanilyl chloride
|
|
Quantity
|
116.8 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)C1=C(S(=O)(=O)Cl)C=CC(=C1)N
|
Step Four
|
Name
|
acetylsulfanilyl chloride
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)C1=C(S(=O)(=O)Cl)C=CC(=C1)N
|
|
Name
|
|
|
Quantity
|
225 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Step Five
|
Name
|
|
|
Quantity
|
57.8 g
|
|
Type
|
reactant
|
|
Smiles
|
N(CCO)CCO
|
|
Name
|
|
|
Quantity
|
120 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The mixture was stirred for an additional 3 hours at 60°-70° C.
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
heated to 60°-70° C
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The solids were isolated by filtration
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with 200 mL cold D.I
|
Outcomes
Product
Details
Reaction Time |
3 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
OCCN(S(=O)(C1=CC=C(C=C1)N)=O)CCO
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
